Cas no 1780325-79-2 (5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 1780325-79-2
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5265587
• Update Time: 2026-03-09

5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C11H8BrNO3/c1-13-9-3-2-6(12)4-7(9)8(5-14)10(13)11(15)16/h2-5H,1H3,(H,15,16)
• InChI Key： XQNHHBIIFWEKJL-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(Br)C=C2)C(C=O)=C1C(O)=O

Additional information on 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid

Introduction to 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid (CAS No. 1780325-79-2) and Its Emerging Applications in Chemical Biology

5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid, identified by the CAS number 1780325-79-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of functional groups such as a bromine atom, a formyl group, and a methyl group on the indole core enhances its chemical reactivity, making it a valuable scaffold for synthetic chemistry and drug discovery.

The bromine substituent at the 5-position of the indole ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. This property allows for further derivatization, enabling the creation of libraries of analogs with tailored biological properties. The formyl group at the 3-position serves as an active aldehyde, capable of participating in condensation reactions to form Schiff bases or undergoing oxidation to yield carboxylic acids. These reactivities make the compound a versatile intermediate in organic synthesis.

The methyl group at the 1-position of the indole ring contributes to the overall steric and electronic environment of the molecule, influencing its interactions with biological targets. This structural feature is particularly important in drug design, as it can modulate binding affinity and selectivity. The combination of these functional groups positions 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid as a promising candidate for further exploration in both academic research and industrial applications.

In recent years, there has been growing interest in indole derivatives due to their reported bioactivities across various therapeutic areas. Studies have highlighted the potential of indole-based compounds in modulating enzyme activity, interacting with receptors, and influencing signaling pathways. Among these derivatives, compounds featuring both bromine and formyl groups have shown particular promise in oncology research. The bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the formyl group can be utilized in Michael addition reactions or as a precursor to carboxylic acids.

Recent advancements in synthetic methodologies have enabled more efficient access to complex indole derivatives like 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid. For instance, transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling and copper-mediated formylation have streamlined the construction of these molecules. These techniques not only improve yields but also allow for greater precision in introducing specific functional groups at desired positions on the indole core.

The pharmaceutical industry has been particularly keen on exploring indole derivatives for their potential as anticancer agents. Several indole-based drugs have entered clinical trials or are already on the market, demonstrating their therapeutic efficacy. The structural features of 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid, including its bromine and formyl groups, align well with this trend. Researchers are investigating its derivatives for their ability to inhibit kinases and other enzymes involved in cancer progression. Additionally, its potential to act as a prodrug or undergo bioactivation through enzymatic processes makes it an attractive candidate for further development.

Beyond oncology, 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid has shown promise in other areas of medicinal chemistry. For example, its derivatives have been explored as antimicrobial agents, leveraging their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The versatility of this scaffold allows chemists to modify it in numerous ways to optimize its biological activity against specific pathogens.

The synthesis of 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid itself presents an interesting challenge due to the need to introduce multiple functional groups onto the indole core while maintaining regioselectivity. Traditional approaches often involve multi-step sequences that can be time-consuming and require harsh conditions. However, recent innovations in synthetic chemistry have led to more concise routes that minimize side reactions and improve overall efficiency.

One such innovation is the use of directed ortho-metalation strategies, which allow for selective functionalization at specific positions on the indole ring. By employing organometallic reagents under controlled conditions, chemists can introduce new substituents with high precision. For instance, palladium-catalyzed C-H activation followed by formylation or bromination has enabled rapid access to complex indole derivatives like 5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid.

The role of computational chemistry in designing and optimizing indole-based compounds cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting binding affinities and understanding interactions between drug candidates and biological targets. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

In conclusion,5-bromo-3-formyl-1-methyl-1H-indole-2-carboxylic acid (CAS No. 1780325-79) represents a structurally fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique combination of functional groups—specifically the bromine atom, formyl group, and methyl group—makes it a versatile scaffold for drug discovery efforts aimed at developing new treatments for diseases such as cancer and infections. As synthetic methodologies continue to evolve and computational tools become more sophisticated,5-bromo-aformyl-a-methyl-aH-indole-a-carboxylic acid will undoubtedly remain at the forefront of medicinal chemistry innovation.